N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)picolinamide

• IUPAC Name: N-[2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H17N5O2S/c1-11-16(25-12(2)20-11)13-6-7-15(23)22(21-13)10-9-19-17(24)14-5-3-4-8-18-14/h3-8H,9-10H2,1-2H3,(H,19,24)
• InChI Key: NCSRWFWCMIKBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CC=N3
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)picolinamide, also known as DPI, is a chemical compound that has been studied for its potential applications in scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that produces reactive oxygen species (ROS) in cells. In

Scientific Research Applications

Antimicrobial Activities

• A series of substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives demonstrated moderate to good antituberculosis activity against Mycobacterium tuberculosis, suggesting the potential of similar structures in antimicrobial research (Jadhav et al., 2016).

Synthesis and Evaluation of Heterocyclic Compounds

• Research into the synthesis and characterization of various heterocyclic compounds, including pyrazinamide derivatives, reveals the importance of these structures in developing new treatments for diseases and understanding plant metabolism (Sun et al., 2017).